Cas no 1174005-49-2 (2-(3,5-dichlorophenyl)ethane-1-thiol)

• Product Name: 2-(3,5-dichlorophenyl)ethane-1-thiol
• CAS No: 1174005-49-2
• MF: C₈H₈Cl₂S
• MW: 207.120119094849
• MDL: MFCD11521130
• CID: 4575070
• PubChem ID: 17908520
• Update Time: 2025-09-27

2-(3,5-dichlorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichlorophenyl)ethanethiol
• 2-(3,5-DICHLOROPHENYL)ETHANE-1-THIOL
• F50628
• A910462
• 2-(3,5-dichlorophenyl)ethane-1-thiol

• MDL： MFCD11521130
• Inchi： 1S/C8H8Cl2S/c9-7-3-6(1-2-11)4-8(10)5-7/h3-5,11H,1-2H2
• InChI Key： LCWQKSLQWMIMJH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CCS)Cl

Computed Properties

• Exact Mass: 205.9723768g/mol
• Monoisotopic Mass: 205.9723768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes